10.1039/B812328D | Gold nanoparticle photosensitized radical photopolymerization†‡§

Gold nanoparticle photosensitized radical photopolymerization†‡§

Photochemical & Photobiological Sciences Pub Date: 2008-10-31 DOI: 10.1039/B812328D

Abstract

We report the photopolymerization of an acrylic monomer using thiol-stabilized gold nanoparticles (AuNPs) and [4-[(octyloxy)phenyl] phenyl] iodonium hexafluoroantimonate (OPPI) as photoinitiator and coinitiator, respectively. Polymerization occurred only when the AuNPs, in the presence of the iodonium salt, were irradiated at the particle plasmonic absorption region (λ > 450 nm). The AuNPs activate the coinitiator by intermolecular electron transfer since OPPI has no absorption in the visible region. Fourier transform infrared spectroscopy was used to monitor polymerization. UV-Vis spectroscopy and transmission electron microscopy measurements were used to characterize the NPs.

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Journal Name：Photochemical & Photobiological Sciences

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